Cas no 944903-98-4 (Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate)

Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate structure
944903-98-4 structure
Product Name:Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
CAS No:944903-98-4
MF:C6H5F3N2O3
MW:210.110711812973
MDL:MFCD10696748
CID:4666689
Update Time:2023-09-21

Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE
    • AB58068
    • AT18823
    • 2-trifluoroMethyl-5-ethoxycarbonyl-1,3,4-oxadiazole
    • 1,3,4-Oxadiazole-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
    • Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate (ACI)
    • Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
    • MDL: MFCD10696748
    • Inchi: 1S/C6H5F3N2O3/c1-2-13-4(12)3-10-11-5(14-3)6(7,8)9/h2H2,1H3
    • InChI Key: UEWHDKZLUMERPH-UHFFFAOYSA-N
    • SMILES: O=C(C1OC(C(F)(F)F)=NN=1)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.2

Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Pricemore >>

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Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  1 h, -10 °C; -10 °C → rt; 30 min, rt
1.2 Reagents: Phosphorus pentoxide ;  30 mm Hg, rt → 170 °C
Reference
Intramolecular cycloaddition of fluorinated 1,3,4-oxadiazoles to dienes
Vasil'ev, N. V.; Romanov, D. V.; Bazhenov, A. A.; Lyssenko, K. A.; Zatonsky, G. V., Journal of Fluorine Chemistry, 2007, 128(7), 740-747

Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Raw materials

Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Preparation Products

Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Related Literature

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